N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[(5-fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H21FN2O3/c1-3-18(23)22-8-6-13(7-9-22)19(24)21-11-17-12(2)15-10-14(20)4-5-16(15)25-17/h3-5,10,13H,1,6-9,11H2,2H3,(H,21,24)
• InChI Key: COFPDUJXIDNLPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)F)CNC(=O)C3CCN(CC3)C(=O)C=C
• Molecular Formula: C19H21FN2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 2361681-97-0

Description

The compound “N-[(5-Fluoro-3-methyl-1-benzofuran-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is composed of fused benzene and furan rings. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives can vary depending on the specific compound and the conditions under which the reactions are carried out. For example, the bromination of the methyl group at position 3 can result in different structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary depending on the specific compound. For example, the compound “5-fluoro-3-methyl-1-benzofuran-2-carboxylic acid” has a molecular weight of 194.16 and is usually available as a solid.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on the specific compound and its biological target. For example, some benzofuran derivatives have been found to possess remarkable cytotoxic activity against certain types of cells.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary depending on the specific compound. For example, the compound “5-fluoro-3-methyl-1-benzofuran-2-carboxylic acid” is associated with certain hazard statements and precautionary statements.

Future Directions

Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development due to their wide range of biological and pharmacological applications. Future research in this area may focus on the discovery of new drugs and the development of structure-activity relationships (SAR) on these derivatives as antimicrobial drugs.